Cas no 129274-32-4 ((S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride)

• Product Name: (S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride
• CAS No: 129274-32-4
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• CID: 4586721
• Update Time: 2025-05-20

(S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride
• 4-Thiazolyl-DL-alanine dihydrochloride
• 2-Amino-3-(thiazol-4-yl)propanoic acid dihydrochloride

• Inchi： 1S/C6H8N2O2S.ClH/c7-5(6(9)10)1-4-2-11-3-8-4;/h2-3,5H,1,7H2,(H,9,10);1H
• InChI Key： OVLAEQRMUVNXLX-UHFFFAOYSA-N
• SMILES： C(C1N=CSC=1)C(N)C(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride

Comprehensive Overview of (S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride (CAS No. 129274-32-4)

(S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride (CAS No. 129274-32-4) is a chemically modified amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole ring and propanoic acid backbone, is widely studied for its potential applications in drug development, enzyme inhibition, and metabolic studies. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

In recent years, the demand for specialty amino acids like (S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride has surged due to their role in designing peptide-based therapeutics and small-molecule inhibitors. Researchers are particularly interested in its stereospecificity, as the (S)-configuration is crucial for binding to biological targets. This compound is often explored in the context of neurological disorders, cancer research, and antimicrobial agents, aligning with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 129274-32-4 involves multi-step organic reactions, including asymmetric synthesis to achieve the desired enantiomeric purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and purity. These methods ensure compliance with stringent regulatory standards, which is critical for its use in preclinical studies and formulation development.

From an industrial perspective, (S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride is a valuable intermediate in the production of biologically active compounds. Its thiazole moiety is a common pharmacophore found in drugs targeting G-protein-coupled receptors (GPCRs) and kinase enzymes. This versatility has led to its inclusion in high-throughput screening libraries, where it aids in identifying novel lead compounds for therapeutic development.

Environmental and safety considerations are also paramount when handling CAS No. 129274-32-4. While it is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to minimize exposure. Its stability under ambient conditions makes it suitable for long-term storage, though desiccants are advised to prevent moisture absorption.

In summary, (S)-2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride (CAS No. 129274-32-4) is a multifaceted compound with broad applications in medicinal chemistry and biotechnology. Its unique structural features and bioactivity continue to inspire innovations in drug discovery, addressing unmet medical needs in alignment with contemporary research priorities.